Cas no 213543-33-0 (L-Serine,N-[2-methyl-1-[[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)amino]carbonyl]propyl]-, methylester)

• Product Name: L-Serine,N-[2-methyl-1-[[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)amino]carbonyl]propyl]-, methylester
• CAS No: 213543-33-0
• MF: C₂₃H₃₆N₂O₁₃
• MW: 548.537548065186
• CID: 242703
• PubChem ID: 45076879
• Update Time: 2025-04-19

L-Serine,N-[2-methyl-1-[[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)amino]carbonyl]propyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• L-Serine,N-[2-methyl-1-[[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)amino]carbonyl]propyl]-, methylester
• L-Serine, N-[2-methyl-1-[[(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)amino]carbonyl]propyl]-, methyl ester (9CI)
• 213543-33-0
• L-Serine,N-[2-methyl-1-[[(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)amino]carbonyl]propyl]-,methyl ester(9ci)

• Inchi： 1S/C23H36N2O13/c1-10(2)17(24-15(8-26)23(32)33-7)21(31)25-22-20(37-14(6)30)19(36-13(5)29)18(35-12(4)28)16(38-22)9-34-11(3)27/h10,15-20,22,24,26H,8-9H2,1-7H3,(H,25,31)/t15-,16+,17?,18+,19-,20+,22+/m0/s1
• InChI Key： ZILPLPPUFHHKTL-IVLFOVCRSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)NC(C(C(C)C)N[C@H](C(=O)OC)CO)=O

Computed Properties

• Exact Mass: 548.222
• Monoisotopic Mass: 548.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 17
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202A^2
• XLogP3: -0.6